Cas no 1360363-93-4 (tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate)

tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate structure
1360363-93-4 structure
Product Name:tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
CAS No:1360363-93-4
MF:C13H22N2O3
MW:254.325383663177
CID:2110684
PubChem ID:101043326
Update Time:2024-03-01

tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
    • tert-Butyl 5-methyl-6-oxohexahydro-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
    • CID 101043326
    • 5-Methyl-6-oxo-octahydro-pyrrolo[3,4-c]pyridine-2-carboxylic acid tert-butyl ester
    • 2H-Pyrrolo[3,4-c]pyridine-2-carboxylic acid, octahydro-5-methyl-6-oxo-, 1,1-dimethylethyl ester
    • tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate
    • Inchi: 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-7-9-5-11(16)14(4)6-10(9)8-15/h9-10H,5-8H2,1-4H3
    • InChI Key: SKDJSNXOJQYKCN-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC2CC(N(C)CC2C1)=O)=O

Computed Properties

  • Exact Mass: 254.16304257g/mol
  • Monoisotopic Mass: 254.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.122±0.06 g/cm3(Predicted)
  • Boiling Point: 382.7±35.0 °C(Predicted)
  • pka: -0.48±0.20(Predicted)

tert-butyl hexahydro-5-methyl-6-oxo-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM500561-1g
tert-Butyl5-methyl-6-oxohexahydro-1H-pyrrolo[3,4-c]pyridine-2(3H)-carboxylate
1360363-93-4 98%
1g
$909 2023-01-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0139-100MG
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate
1360363-93-4 95%
100MG
¥ 1,485.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0139-250MG
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate
1360363-93-4 95%
250MG
¥ 2,376.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0139-500MG
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate
1360363-93-4 95%
500MG
¥ 3,960.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0139-1G
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate
1360363-93-4 95%
1g
¥ 5,940.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0139-5G
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate
1360363-93-4 95%
5g
¥ 17,820.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0139-100mg
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate
1360363-93-4 95%
100mg
¥1485.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0139-250mg
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate
1360363-93-4 95%
250mg
¥2376.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0139-500mg
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate
1360363-93-4 95%
500mg
¥3960.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWBD0139-1g
tert-butyl 5-methyl-6-oxo-1,3,3a,4,7,7a-hexahydropyrrolo[3,4-c]pyridine-2-carboxylate
1360363-93-4 95%
1g
¥5940.0 2024-04-24
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.